4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide

• IUPAC Name: 4,5-dimethyl-2-[[(E)-3-(3-nitrophenyl)prop-2-enoyl]amino]thiophene-3-carboxamide
• InChI: InChI=1S/C16H15N3O4S/c1-9-10(2)24-16(14(9)15(17)21)18-13(20)7-6-11-4-3-5-12(8-11)19(22)23/h3-8H,1-2H3,(H2,17,21)(H,18,20)/b7-6+
• InChI Key: XAJWGPYDKOZUCN-VOTSOKGWSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)N)NC(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-])C
• Isomeric SMILES: CC1=C(SC(=C1C(=O)N)NC(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-])C
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide, also known as DNT, is a synthetic compound that has been widely used in scientific research. It is a member of the thiophene family and has been shown to possess a range of biological activities.

Mechanism of Action

The mechanism of action of 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide is not fully understood, but it is thought to involve the disruption of protein-protein interactions. 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide has been shown to bind to specific sites on proteins and prevent them from interacting with other proteins. This can lead to changes in cellular signaling pathways and ultimately affect cellular function.
Biochemical and Physiological Effects:
4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide can inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide in lab experiments is its specificity. 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide has been shown to bind to specific proteins and disrupt their interactions, which can help researchers understand the function of these proteins. However, one limitation of using 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide is its potential toxicity. 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide has been shown to be toxic to certain cell types at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for research involving 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide. One area of interest is the development of 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide analogs with improved specificity and reduced toxicity. Another area of interest is the use of 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide in the development of new cancer therapies. 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide has been shown to inhibit the growth of cancer cells in vitro, and further research is needed to determine its potential as a cancer treatment. Additionally, 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide could be used to investigate the role of specific proteins in various disease states, which could lead to the development of new therapeutic targets.

Synthesis Methods

The synthesis of 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide involves the reaction of 3-nitrophenylacrylic acid with 4,5-dimethylthiophene-2-carboxylic acid chloride in the presence of a base. The resulting product is then treated with ammonia to form the final compound. The synthesis of 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide is relatively straightforward and can be achieved using standard laboratory techniques.

Scientific Research Applications

4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide has been used extensively in scientific research as a tool for investigating various biological processes. One of the main applications of 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide is in the study of protein-protein interactions. 4,5-dimethyl-2-{[3-(3-nitrophenyl)acryloyl]amino}-3-thiophenecarboxamide has been shown to bind to specific proteins and disrupt their interactions, which can help researchers understand the function of these proteins.